Cas no 59507-56-1 (bis(methylsulfanyl)ethyne)

• Product Name: bis(methylsulfanyl)ethyne
• CAS No: 59507-56-1
• MF: C₄H₆S₂
• MW: 118.220438480377
• CID: 1618489
• PubChem ID: 143622
• Update Time: 2025-04-21

bis(methylsulfanyl)ethyne Chemical and Physical Properties

Names and Identifiers

• bis(methylsulfanyl)ethyne
• Ethyne, bis(methylthio)-
• 59507-56-1
• Bis(methylthio)ethyne
• SCHEMBL1679995
• DTXSID80208209
• CH3SC.equiv.CSCH3
• Acetylene, 1,2-dithiomethyl-
• bis-methylthioethyne

• Inchi： 1S/C4H6S2/c1-5-3-4-6-2/h1-2H3
• InChI Key： KSVSDVXENFYUCT-UHFFFAOYSA-N
• SMILES： S(C#CSC)C

Computed Properties

• Exact Mass: 117.99118
• Monoisotopic Mass: 117.99109254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 66
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0